(1R,2S,3S,5S,6S,7S,10S,11R,14S,16R)-6-(3-Hydroxyprop-1-ynyl)-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-ene-6,14,16-triol
(1R,2S,3S,5S,6S,7S,10S,11R,14S,16R)-6-(3-Hydroxyprop-1-ynyl)-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-ene-6,14,16-triol
Brand Name:
Vulcanchem
CAS No.:
108674-97-1
VCID:
VC0129081
InChI:
InChI=1S/C23H32O4/c1-20-8-4-14(25)13-22(20,26)10-5-15-17(20)6-9-21(2)19(15)16-12-18(16)23(21,27)7-3-11-24/h5,10,14-19,24-27H,4,6,8-9,11-13H2,1-2H3/t14-,15+,16+,17-,18-,19+,20+,21-,22-,23-/m0/s1
SMILES:
CC12CCC(CC1(C=CC3C2CCC4(C3C5CC5C4(C#CCO)O)C)O)O
Molecular Formula:
C23H32O4
Molecular Weight:
372.5 g/mol
(1R,2S,3S,5S,6S,7S,10S,11R,14S,16R)-6-(3-Hydroxyprop-1-ynyl)-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-ene-6,14,16-triol
CAS No.: 108674-97-1
Reference Standards
VCID: VC0129081
Molecular Formula: C23H32O4
Molecular Weight: 372.5 g/mol
![(1R,2S,3S,5S,6S,7S,10S,11R,14S,16R)-6-(3-Hydroxyprop-1-ynyl)-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-ene-6,14,16-triol - 108674-97-1](/images/no_structure.jpg)
| CAS No. | 108674-97-1 |
|---|---|
| Product Name | (1R,2S,3S,5S,6S,7S,10S,11R,14S,16R)-6-(3-Hydroxyprop-1-ynyl)-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-ene-6,14,16-triol |
| Molecular Formula | C23H32O4 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (1R,2S,3S,5S,6S,7S,10S,11R,14S,16R)-6-(3-hydroxyprop-1-ynyl)-7,11-dimethylpentacyclo[8.8.0.02,7.03,5.011,16]octadec-17-ene-6,14,16-triol |
| Standard InChI | InChI=1S/C23H32O4/c1-20-8-4-14(25)13-22(20,26)10-5-15-17(20)6-9-21(2)19(15)16-12-18(16)23(21,27)7-3-11-24/h5,10,14-19,24-27H,4,6,8-9,11-13H2,1-2H3/t14-,15+,16+,17-,18-,19+,20+,21-,22-,23-/m0/s1 |
| Standard InChIKey | XOJNHZIWRNMDER-ZLWSQXOLSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@]1(C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3[C@@H]5C[C@@H]5[C@]4(C#CCO)O)C)O)O |
| SMILES | CC12CCC(CC1(C=CC3C2CCC4(C3C5CC5C4(C#CCO)O)C)O)O |
| Canonical SMILES | CC12CCC(CC1(C=CC3C2CCC4(C3C5CC5C4(C#CCO)O)C)O)O |
| Synonyms | (3β,5β,15α,16α,17β)-15,16-Dihydro-17-(3-hydroxy-1-propynyl)-3’H-cycloprop[15,16]androsta-6,15-diene-3,5,17-triol |
| PubChem Compound | 13831946 |
| Last Modified | Nov 11 2021 |
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